3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile
Description
“3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile” is a chemical compound with the molecular formula C12H13NO2 . It has a molecular weight of 203.24 .
Molecular Structure Analysis
The molecular structure of “3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile” consists of 12 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . More detailed structural information, such as NMR, HPLC, LC-MS, UPLC, can be found in the documentation .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile” are not fully detailed in the available resources. It has a molecular weight of 203.24 .Scientific Research Applications
Pharmacological and Toxicological Properties
- Propofol Properties : Propofol, though not directly related to 3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile, provides a context for understanding the pharmacodynamic and pharmacokinetic properties of intravenous anaesthetics. Propofol's effectiveness and side effects in anaesthesia offer insights into the broader category of compounds used in medical procedures (Langley & Heel, 1988).
Environmental Impact and Fate
- Environmental Fate of Alkylphenols : The study on alkylphenols and alkylphenol ethoxylates, including their degradation products, highlights concerns about environmental pollutants that can mimic natural hormones, potentially disrupting endocrine function in wildlife and humans. This research emphasizes the significance of understanding the environmental behavior of chemical compounds, including those similar to 3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile (Ying, Williams, & Kookana, 2002).
Mechanistic Insights and Applications
- Mechanism of β-O-4 Bond Cleavage in Lignin : Investigating the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds offers valuable mechanistic insights. Such studies are crucial for understanding the chemical behavior and potential applications of complex organic molecules, including those related to 3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile, in the development of new materials and processes (Yokoyama, 2015).
Antimicrobial Activity
- Antimicrobial Activity of Eugenol : The antimicrobial properties of eugenol, a compound similar in structure to 3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile, have been extensively studied. Understanding the antimicrobial mechanism of such compounds can lead to the development of new therapeutic agents and preservatives (Marchese et al., 2017).
properties
IUPAC Name |
(E)-3-(3-ethoxy-4-methoxyphenyl)prop-2-enenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-3-15-12-9-10(5-4-8-13)6-7-11(12)14-2/h4-7,9H,3H2,1-2H3/b5-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKTPCKVVDSYWLW-SNAWJCMRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=CC#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Ethoxy-4-methoxyphenyl)prop-2-enenitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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